![molecular formula C16H19N3O4 B2564368 2-(2-methoxyethoxy)-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)isonicotinamide CAS No. 2034300-52-0](/img/structure/B2564368.png)
2-(2-methoxyethoxy)-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-methoxyethoxy)-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)isonicotinamide, also known as MI-773, is a small molecule inhibitor that targets the p53-MDM2 interaction. This interaction is crucial for the regulation of p53, a tumor suppressor protein that plays a key role in preventing cancer. MI-773 has been the subject of extensive scientific research due to its potential as a cancer therapy. In
Scientific Research Applications
Phase Transition Studies
One of the interesting applications of compounds similar to the queried chemical is in the study of phase transitions. For example, T. S. Chia and C. Quah (2017) investigated isonicotinamide-4-methoxybenzoic acid co-crystal, which undergoes a first-order structural phase transition at a specific temperature. This research contributes to understanding the behavior of molecular crystals under varying temperature conditions (T. S. Chia & C. Quah, 2017).
Supramolecular Synthesis
In the field of supramolecular chemistry, compounds like isonicotinamide play a crucial role. C. Aakeröy et al. (2003) demonstrated how isonicotinamide can be used as a supramolecular reagent to create inorganic–organic hybrid materials. Such research is vital in advancing our understanding of materials science and molecular engineering (C. Aakeröy et al., 2003).
Photodynamic Therapy
The photophysical and photochemical properties of certain compounds are essential for applications like photodynamic therapy. M. Pişkin et al. (2020) synthesized and characterized new compounds relevant to photodynamic therapy, showcasing their potential in cancer treatment. This research highlights the importance of such compounds in developing new therapeutic methods (M. Pişkin et al., 2020).
Synthesis of Novel Compounds
Research by A. Abu‐Hashem et al. (2020) involved synthesizing novel chemical structures for potential use in pharmaceuticals. This kind of research is fundamental in discovering new drugs and therapeutic agents (A. Abu‐Hashem et al., 2020).
Corrosion Inhibition
Isoxazolidine derivatives have been studied for their potential as corrosion inhibitors. M. Alhaffar et al. (2018) synthesized isoxazolidine derivatives and evaluated their effectiveness in protecting carbon steel from corrosion, which has significant implications in industrial applications (M. Alhaffar et al., 2018).
properties
IUPAC Name |
2-(2-methoxyethoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O4/c1-21-8-9-22-14-10-11(6-7-17-14)15(20)18-16-12-4-2-3-5-13(12)19-23-16/h6-7,10H,2-5,8-9H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMUGDMQQTWMUGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=NC=CC(=C1)C(=O)NC2=C3CCCCC3=NO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.